Cas no 2228924-45-4 (methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate)

• Product Name: methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate
• CAS No: 2228924-45-4
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5979229
• PubChem ID: 165667993
• Update Time: 2025-10-22

methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate
• methyl 2-hydroxy-2-{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropyl}acetate
• EN300-1729285
• 2228924-45-4

• Inchi： 1S/C10H15N3O3/c1-16-9(15)8(14)10(2-3-10)4-5-13-7-11-6-12-13/h6-8,14H,2-5H2,1H3
• InChI Key： QMRJLTXWHSEVIZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CCN2C=NC=N2)CC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate

Recent Advances in the Study of Methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate (CAS: 2228924-45-4)

The compound methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate (CAS: 2228924-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the 1,2,4-triazole moiety in the structure of methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate, which is known for its diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The incorporation of the cyclopropyl group further enhances the compound's stability and bioavailability, making it a promising candidate for further investigation.

One of the key advancements in the synthesis of this compound involves the use of novel catalytic methods to achieve higher yields and purity. Researchers have reported the successful application of asymmetric catalysis to produce enantiomerically pure forms of the compound, which is crucial for its potential use in chiral drug development. These synthetic approaches have been detailed in recent publications, showcasing the compound's versatility and the growing interest in its applications.

In terms of biological activity, preliminary studies have demonstrated that methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate exhibits significant inhibitory effects against a range of pathogenic microorganisms. In vitro assays have shown promising results against both Gram-positive and Gram-negative bacteria, as well as fungal strains. These findings suggest that the compound could serve as a lead structure for the development of new antimicrobial agents.

Furthermore, recent investigations into the compound's mechanism of action have revealed its ability to interfere with key enzymatic pathways in microbial cells. Molecular docking studies have identified potential binding sites within the active sites of target enzymes, providing valuable insights for structure-activity relationship (SAR) optimization. These studies are paving the way for the design of more potent and selective derivatives.

Beyond its antimicrobial properties, methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate has also shown potential in cancer research. Early-stage studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of oxidative stress pathways. While these findings are preliminary, they highlight the compound's multifaceted therapeutic potential.

In conclusion, the latest research on methyl 2-hydroxy-2-{1-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropyl}acetate (CAS: 2228924-45-4) underscores its significance as a versatile and promising compound in chemical biology and medicinal chemistry. Ongoing studies are expected to further elucidate its pharmacological properties and explore its potential applications in drug discovery. The compound's unique structural features and broad-spectrum biological activity make it a valuable subject for future research and development efforts.